Cas no 1695776-83-0 (5-Methyl-1-(2-methylbutyl)-1H-pyrazol-3-amine)

• Product Name: 5-Methyl-1-(2-methylbutyl)-1H-pyrazol-3-amine
• CAS No: 1695776-83-0
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• CID: 5690274
• PubChem ID: 130496561
• Update Time: 2023-10-13

5-Methyl-1-(2-methylbutyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-1-(2-methylbutyl)-1H-pyrazol-3-amine
• EN300-1105806
• 1695776-83-0
• 1H-Pyrazol-3-amine, 5-methyl-1-(2-methylbutyl)-

• Inchi： 1S/C9H17N3/c1-4-7(2)6-12-8(3)5-9(10)11-12/h5,7H,4,6H2,1-3H3,(H2,10,11)
• InChI Key： UPUSUTPLWYOQSN-UHFFFAOYSA-N
• SMILES： N1(C(C)=CC(N)=N1)CC(C)CC

Computed Properties

• Exact Mass: 167.142247555g/mol
• Monoisotopic Mass: 167.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Boiling Point: 285.0±20.0 °C(Predicted)
• pka: 4.14±0.11(Predicted)